Cas no 2092509-35-6 (1-(iodomethyl)-3,3-dimethoxy-1-methylcyclobutane)

• Product Name: 1-(iodomethyl)-3,3-dimethoxy-1-methylcyclobutane
• CAS No: 2092509-35-6
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• MDL: MFCD31537401
• CID: 5301903
• Update Time: 2026-03-10

1-(iodomethyl)-3,3-dimethoxy-1-methylcyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-3,3-dimethoxy-1-methylcyclobutane

• MDL： MFCD31537401
• Inchi： 1S/C8H15IO2/c1-7(6-9)4-8(5-7,10-2)11-3/h4-6H2,1-3H3
• InChI Key： COBLMJGDEOKFAI-UHFFFAOYSA-N
• SMILES： C1(CI)(C)CC(OC)(OC)C1

Additional information on 1-(iodomethyl)-3,3-dimethoxy-1-methylcyclobutane

1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane: A Comprehensive Overview

1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane, also known by its CAS number 2092509-35-6, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry. This compound is characterized by its cyclobutane ring, which is a four-membered carbon ring, and its substituents, including an iodomethyl group and two methoxy groups. The presence of these functional groups makes it a valuable molecule for both academic research and potential industrial applications.

The synthesis of 1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclobutane ring. This method not only enhances the efficiency of the reaction but also opens up possibilities for scaling up production for commercial purposes.

The structural uniqueness of this compound lies in its cyclobutane core, which is highly strained due to its small ring size. This strain can be harnessed in various chemical reactions to induce specific reactivities. For instance, the iodomethyl group is highly reactive and can undergo substitution reactions under mild conditions. This property makes 1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane a promising candidate for use in drug discovery and material science.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules has been explored in recent research. For example, studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties. These findings suggest that further investigation into its pharmacological effects could lead to novel therapeutic agents.

The methoxy groups attached to the cyclobutane ring contribute significantly to the compound's stability and solubility. These groups also play a role in modulating the electronic properties of the molecule, which is crucial for its reactivity in various chemical transformations. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane, providing deeper insights into its behavior in different chemical environments.

The study of 1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane has also extended into materials science. Its unique structure makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are exploring how the strain in the cyclobutane ring can be utilized to create materials with enhanced mechanical or electronic characteristics.

In conclusion, 1-(Iodomethyl)-3,3-Dimethoxy-1-Methylcyclobutane, with its CAS number 2092509-35-6, represents a fascinating molecule with diverse applications across multiple disciplines. Its synthesis, reactivity, and potential uses continue to be areas of active research. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.